
2-Chlorohexane physical and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chlorohexane

Cat. No.: B1581597 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Chlorohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chlorohexane is an organic compound belonging to the class of alkyl halides.[1] It is a

chlorinated derivative of hexane, with a chlorine atom substituted at the second carbon

position.[2] This positioning of the halogen atom classifies it as a secondary alkyl chloride,

which significantly influences its chemical reactivity and physical properties.[2] Its molecular

formula is C₆H₁₃Cl.[3][4] 2-Chlorohexane serves as a versatile intermediate in organic

synthesis, finding applications in the production of pharmaceuticals and agrochemicals.[1] This

document provides a comprehensive overview of its core physical and chemical properties,

experimental methodologies, and key reactions.

Physical Properties
2-Chlorohexane is a colorless liquid at room temperature, characterized by a light, sweet,

chloroform-like odor.[1] It is a flammable liquid that is less dense than water and insoluble in it.

[5] The physical characteristics are summarized in the table below.
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Property Value Units Source(s)

Molecular Formula C₆H₁₃Cl - [2][3][4][6]

Molecular Weight 120.62 g/mol [2][3][4][7]

Appearance Colorless, clear liquid - [1][8]

Odor
Light, sweet,

chloroform-like
- [1]

Density 0.87 g/cm³ [9][10]

0.8728 g/cm³ [1]

0.869 g/mL [11]

Boiling Point 122 °C [8][10][12]

122.5 °C [13]

125 °C [11]

Melting Point -74.60 °C [1]

-35.1 (estimate) °C [9][13]

Flash Point 25 °C [9]

Refractive Index 1.411 - 1.420 - [9][10]

1.414 - [11]

Vapor Pressure 1.8 mm Hg [9]

Solubility

Insoluble in water.[1]

[5] Highly soluble in

organic solvents like

hexane, benzene, and

diethyl ether.[1]

- [1][5]

Chemical Properties and Reactivity
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The chemical behavior of 2-chlorohexane is dominated by the presence of the chlorine atom

on a secondary carbon. This structure allows it to undergo two primary types of reactions:

nucleophilic substitution and elimination.[2]

Reactivity Profile:

Nucleophilic Substitution: The chlorine atom can be displaced by a variety of nucleophiles.

As a secondary alkyl halide, 2-chlorohexane can react via both SN1 and SN2 mechanisms,

depending on the reaction conditions (e.g., solvent polarity, nucleophile strength).[2] For

instance, reaction with ethanol can yield 2-ethoxyhexane.[2]

Elimination Reactions: In the presence of a strong base, such as sodium ethoxide, 2-
chlorohexane will predominantly undergo an E2 elimination reaction to form alkenes,

primarily 2-hexene.[2]

Intermediate in Synthesis: It is primarily used as an intermediate to produce other organic

compounds. For example, it can be used in Friedel-Crafts alkylation reactions to add a hexyl

group to an aromatic ring.[2]

Below is a diagram illustrating the main reaction pathways for 2-chlorohexane.
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Figure 1: Key Reaction Pathways of 2-Chlorohexane
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Figure 1: Key Reaction Pathways of 2-Chlorohexane

Experimental Protocols
Synthesis of 2-Chlorohexane
Two common methods for the synthesis of 2-chlorohexane are the nucleophilic substitution of

hexan-2-ol and the free-radical chlorination of hexane.[2]

1. From Hexan-2-ol (Nucleophilic Substitution):

Principle: This method involves the reaction of a secondary alcohol, hexan-2-ol, with a

hydrohalic acid like hydrochloric acid (HCl). The hydroxyl group is protonated, forming a

good leaving group (water), which is then displaced by the chloride ion.[2]

General Protocol:
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Hexan-2-ol is mixed with concentrated hydrochloric acid in a round-bottom flask equipped

with a condenser.

The mixture is heated under reflux to drive the reaction to completion. The reaction

progress can be monitored using Thin Layer Chromatography (TLC).[14]

After cooling, the organic layer is separated from the aqueous layer using a separatory

funnel.

The organic layer is washed with a sodium bicarbonate solution to neutralize excess acid,

followed by a water wash.

The crude 2-chlorohexane is dried over an anhydrous drying agent (e.g., MgSO₄ or

CaCl₂).

The final product is purified by distillation.

2. From Hexane (Free Radical Chlorination):

Principle: This industrial method involves the reaction of hexane with chlorine gas (Cl₂),

initiated by UV light or heat.[2] This free-radical mechanism is less selective and produces a

mixture of chlorinated hexane isomers.[2]

General Protocol:

Liquid or gaseous hexane is introduced into a reactor.

Chlorine gas is bubbled through the hexane.

The reactor is irradiated with UV light or heated to initiate the formation of chlorine

radicals.

The reaction is allowed to proceed for a controlled time to minimize over-chlorination.

The resulting mixture of chlorinated hexanes is then separated by fractional distillation to

isolate the 2-chlorohexane isomer.

A generalized workflow for the synthesis and purification process is shown below.
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Figure 2: Generalized Synthesis & Purification Workflow
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Figure 2: Generalized Synthesis & Purification Workflow

Analytical Methods
Thin Layer Chromatography (TLC): A simple and rapid method to monitor the progress of a

synthesis reaction by comparing the spots of the starting material and the product mixture

over time.[14]

Gas Chromatography (GC): Used to determine the purity of the final product and to separate

it from other isomers or unreacted starting materials.[15]

Spectroscopy (NMR, IR): Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR) and Infrared

(IR) spectroscopy are used to confirm the structure of the final product.[9] 2-Chlorohexane
exhibits unique CH₂Cl bending modes in its IR spectrum at approximately 747 cm⁻¹.[2]

Safety and Handling
2-Chlorohexane is a flammable liquid and vapor.[7] It is also classified as a skin and eye

irritant.[7] Proper safety precautions, including the use of personal protective equipment

(gloves, safety glasses) and working in a well-ventilated fume hood, are essential when

handling this chemical.[5] It is classified as a Dangerous Good for transport.[3] Storage should

be in a cool, well-ventilated area, away from ignition sources.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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